2-Hydroxy-5-methylbenzene-1-sulfonyl chloride

• IUPAC Name: 2-hydroxy-5-methylbenzenesulfonyl chloride
• InChI: InChI=1S/C7H7ClO3S/c1-5-2-3-6(9)7(4-5)12(8,10)11/h2-4,9H,1H3
• InChI Key: XZKHPHOPDHZLLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)S(=O)(=O)Cl
• Molecular Formula: C7H7ClO3S
• Molecular Weight: 206.65 g/mol
• CAS RN: 926219-97-8

Description

2-Hydroxy-5-methylbenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C7H7ClO3S and a molecular weight of 206.65. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of 2-Hydroxy-5-methylbenzene-1-sulfonyl chloride consists of a benzene ring with a hydroxyl group (-OH) and a methyl group (-CH3) attached to it. Additionally, it has a sulfonyl chloride group (-SO2Cl) attached to the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Hydroxy-5-methylbenzene-1-sulfonyl chloride include a molecular weight of 206.65.

Scientific Research Applications

Catalysis and Hydrolysis

One significant application of sulfonyl chlorides involves the study of their hydrolysis under different conditions. Ivanov et al. (2005) explored the solvation bifunctional catalysis in the hydrolysis of sulfonyl chlorides, revealing how substrate structure influences reaction pathways. This research highlights the role of water and alcohol hydrates in the hydrolysis process, which could be essential for understanding reaction mechanisms in synthetic organic chemistry (Ivanov et al., 2005).

Therapeutic Agents Synthesis

Abbasi et al. (2018) demonstrated the synthesis of N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides starting with 4-methylbenzenesulfonyl chloride. These compounds showed promising activity as acetylcholinesterase inhibitors, suggesting their potential as therapeutic agents for Alzheimer’s disease (Abbasi et al., 2018).

DNA Interaction Studies

Macías et al. (2007) investigated new copper(II) complexes with sulfonamide ligands prepared through reactions involving sulfonyl chlorides. These complexes displayed properties that make them suitable for studying DNA interactions and potential applications in medicinal chemistry (Macías et al., 2007).

Supramolecular Chemistry

Basílio et al. (2013) discussed the aggregation of p-Sulfonatocalixarene-based amphiphiles and supra-amphiphiles, indicating the role of sulfonyl chloride derivatives in forming complex structures with potential applications in supramolecular chemistry and material science (Basílio et al., 2013).

Material Science

Scozzafava et al. (2000) elaborated on carbonic anhydrase inhibitors using perfluoroalkyl/aryl-substituted derivatives of aromatic/heterocyclic sulfonamides. Such studies contribute to the development of novel materials with specific biological activities, highlighting the versatility of sulfonyl chloride derivatives in creating functional materials (Scozzafava et al., 2000).

Mechanism of Action

Mode of Action

The mode of action of 2-Hydroxy-5-methylbenzene-1-sulfonyl chloride is likely through electrophilic aromatic substitution . In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Pharmacokinetics

Its physical properties such as its liquid state and molecular weight (206.65 g/mol) may influence its bioavailability.

Action Environment

Environmental factors such as temperature and pH could influence the action, efficacy, and stability of 2-Hydroxy-5-methylbenzene-1-sulfonyl chloride. For instance, it is recommended to be stored at -10°C , suggesting that lower temperatures may be necessary for its stability.